Cas no 1197807-04-7 (2(3H)-Benzoxazolone, 6-chloro-3-[[4-(2-propyn-1-yl)-1-piperazinyl]methyl]-)

• Product Name: 2(3H)-Benzoxazolone, 6-chloro-3-[[4-(2-propyn-1-yl)-1-piperazinyl]methyl]-
• CAS No: 1197807-04-7
• MF: C₁₅H₁₆ClN₃O₂
• MW: 305.759442329407
• CID: 5845875
• PubChem ID: 36622611
• Update Time: 2025-07-19

2(3H)-Benzoxazolone, 6-chloro-3-[[4-(2-propyn-1-yl)-1-piperazinyl]methyl]- Chemical and Physical Properties

Names and Identifiers

• 2(3H)-Benzoxazolone, 6-chloro-3-[[4-(2-propyn-1-yl)-1-piperazinyl]methyl]-
• Z295816668
• 6-chloro-3-{[4-(prop-2-yn-1-yl)piperazin-1-yl]methyl}-2,3-dihydro-1,3-benzoxazol-2-one
• AKOS034094696
• 1197807-04-7
• EN300-26618618

• Inchi： 1S/C15H16ClN3O2/c1-2-5-17-6-8-18(9-7-17)11-19-13-4-3-12(16)10-14(13)21-15(19)20/h1,3-4,10H,5-9,11H2
• InChI Key： LTTDNCLCLNNPTR-UHFFFAOYSA-N
• SMILES： O1C2=CC(Cl)=CC=C2N(CN2CCN(CC#C)CC2)C1=O

Computed Properties

• Exact Mass: 305.0931045g/mol
• Monoisotopic Mass: 305.0931045g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 36Ų

Experimental Properties

• Density: 1.334±0.06 g/cm3(Predicted)
• Boiling Point: 433.1±55.0 °C(Predicted)
• pka: 5.84±0.10(Predicted)

Additional information on 2(3H)-Benzoxazolone, 6-chloro-3-[[4-(2-propyn-1-yl)-1-piperazinyl]methyl]-

Professional Introduction to 2(3H)-Benzoxazolone, 6-chloro-3-[[4-(2-propyn-1-yl)-1-piperazinyl]methyl]- (CAS No. 1197807-04-7)

2(3H)-Benzoxazolone, 6-chloro-3-[[4-(2-propyn-1-yl)-1-piperazinyl]methyl]-, identified by its CAS number 1197807-04-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the benzoxazolone class, a heterocyclic structure known for its broad spectrum of biological activities. The presence of a chloro substituent at the 6-position and a piperazine moiety linked via a propargyl group at the 3-position introduces unique pharmacophoric features that make it a promising candidate for further investigation.

The structural complexity of 2(3H)-Benzoxazolone, 6-chloro-3-[[4-(2-propyn-1-yl)-1-piperazinyl]methyl]- suggests potential interactions with various biological targets. The benzoxazolone core is a well-known scaffold in medicinal chemistry, often associated with activities such as anti-inflammatory, antimicrobial, and anticonvulsant properties. The chloro group can enhance lipophilicity and binding affinity, while the propargyl-piperazine fragment introduces a nitrogen-rich environment that is frequently exploited in drug design for receptor modulation.

In recent years, there has been growing interest in developing novel therapeutic agents that leverage the versatility of benzoxazolone derivatives. The specific substitution pattern of 6-chloro-3-[[4-(2-propyn-1-yl)-1-piperazinyl]methyl]- benzoxazolone positions it as a candidate for exploring new pharmacological pathways. For instance, the piperazine moiety is commonly found in drugs targeting central nervous system disorders, such as antidepressants and antipsychotics, due to its ability to modulate neurotransmitter systems.

Recent studies have highlighted the potential of benzoxazolone derivatives in addressing neurological and inflammatory conditions. The propargyl group in 2(3H)-Benzoxazolone, 6-chloro-3-[[4-(2-propyn-1-yl)-1-piperazinyl]methyl]- can serve as a handle for further chemical modifications, enabling the synthesis of analogs with tailored biological profiles. This flexibility is particularly valuable in drug discovery pipelines where optimizing potency and selectivity is paramount.

The chloro substituent at the 6-position of the benzoxazolone ring may contribute to the compound's interaction with enzymes or receptors by influencing electronic properties and steric hindrance. Such structural elements are often critical in determining the pharmacokinetic behavior of a molecule, including its absorption, distribution, metabolism, and excretion (ADME) properties. Understanding these interactions is essential for designing compounds that exhibit favorable therapeutic windows.

The field of medicinal chemistry continues to evolve with advancements in computational methods and high-throughput screening techniques. These tools have facilitated the rapid identification of lead compounds like 6-chloro-3-[[4-(2-propyn-1-yl)-1-piperazinyl]methyl]- benzoxazolone that show promise in preclinical models. Integrating structure-based drug design with experimental validation has become a cornerstone of modern pharmaceutical research, ensuring that compounds advance through development phases with higher success rates.

The potential applications of 2(3H)-Benzoxazolone, 6-chloro-3-[[4-(2-propyn-1-yl)-1-piperazinyl]methyl]- extend beyond traditional therapeutic areas. Its unique structural features make it a versatile building block for synthesizing more complex molecules with novel mechanisms of action. For example, derivatives of this compound could be explored for their potential in modulating immune responses or inhibiting specific enzyme pathways implicated in metabolic disorders.

In conclusion, 6-chloro-3-[[(4-(2-propyn-1-yI)-1-piperazinyl)methyl]-2(3H)-benzoxazolone (CAS No. 1197807_04_7) represents an intriguing compound with significant pharmaceutical potential. Its complex architecture and functional groups position it as a valuable scaffold for further exploration in drug discovery. As research continues to uncover new biological targets and mechanisms, compounds like this one are likely to play an increasingly important role in developing innovative therapies for diverse medical conditions.